Cas no 18173-64-3 (tert-Butyldimethylsilanol)

• Product Name: tert-Butyldimethylsilanol
• CAS No: 18173-64-3
• MF: C₆H₁₆OSI
• MW: 132.27600
• MDL: MFCD00010673
• CID: 122819
• PubChem ID: 354334613
• Update Time: 2025-11-01

tert-Butyldimethylsilanol Chemical and Physical Properties

Names and Identifiers

• Silanol,1-(1,1-dimethylethyl)-1,1-dimethyl-
• tert-Butyldimethylsilanol
• 2,3-Dihydro-3α-hydroxy-8-methylnortropidine
• T-BUTYLDIMETHYLSILANOL
• tert-butyl-hydroxy-dimethylsilane
• (tert-butyl)dimethylsilanol
• dimethyl-t-butylsilanol
• t-BuMe2SiOH
• tert-butyldimethylsilyl hydroxide
• tert-Butyl(hydroxy)dimethylsilane
• Silanol, (1,1-dimethylethyl)dimethyl-
• SY106641
• TBSOH
• D89137
• Silanol, tert-butyldimethyl-
• CS-0154947
• A812698
• Q63392797
• J-011621
• AKOS024272215
• CHEMBL379731
• DB-044439
• tert-butyl-dimethyl-oxidanyl-silane
• MFCD00010673
• dimethyl tert-butyl silanol
• DTXSID60339207
• Silanol, 1-(1,1-dimethylethyl)-1,1-dimethyl-
• S03322
• BS-52941
• 1-(1,1-Dimethylethyl)-1,1-dimethylsilanol
• B5499
• t-Butyl dimethyl silanol
• 18173-64-3
• DTXCID60290288
• SCHEMBL29146
• tert-Butyldimethylsilanol, 99%
• LEW8F2A2ZV

• MDL： MFCD00010673
• Inchi： InChI=1S/C6H16OSi/c1-6(2,3)8(4,5)7/h7H,1-5H3
• InChI Key： FGWRMMTYIZKYMA-UHFFFAOYSA-N
• SMILES： CC(C)(C)[Si](C)(C)O

Computed Properties

• Exact Mass: 132.09700
• Monoisotopic Mass: 132.097041664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Colorless transparent viscous liquid
• Density: 0.84 g/mL at 25 °C(lit.)
• Melting Point: 18 ºC
• Boiling Point: 139°C(lit.)
• Flash Point: 45.0±0.0 ºC,
• Refractive Index: n20/D 1.424(lit.)
• Solubility: Slightly soluble (6.7 g/l) (25 º C),
• PSA: 20.23000
• LogP: 1.98390
• Solubility: Not determined
• Vapor Pressure: 2.3±0.6 mmHg at 25°C

tert-Butyldimethylsilanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III
• TSCA：No
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on tert-Butyldimethylsilanol

Ter-butyl-dimethyl-silanol (CAS No. 18173-64-3): A Versatile Reagent in Chemical and Pharmaceutical Applications

Ter-butyl-dimethyl-silanol, commonly abbreviated as TBDMS-OH, is an organosilicon compound with the chemical formula C(CH₃)₃Si(OH)(CH₃)₂. This compound, identified by the CAS No. 18173-64-3, belongs to the class of silyl alcohols and is widely recognized for its role in protecting functional groups during organic synthesis. Its unique structure combines a bulky tert-butyl group with two methyl substituents on a silicon atom, conferring stability and reactivity that make it indispensable across multiple scientific disciplines.

In recent years, tert-butyldimethylsilanol has gained significant attention in drug discovery due to its ability to stabilize labile intermediates during complex synthetic pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a protective agent for hydroxyl groups in the synthesis of oligosaccharides, critical components of glycoprotein drugs. The tert-butyl moiety provides steric hindrance, preventing unwanted side reactions while maintaining the integrity of sensitive biomolecules. Researchers have also explored its use in modifying amino groups to enhance drug solubility and bioavailability, particularly in peptide-based therapeutics.

Beyond pharmaceutical applications, TBDMS-OH plays a pivotal role in materials science. In 2024, a groundbreaking study highlighted its utility in surface functionalization of nanomaterials for biomedical imaging. By covalently attaching tert-butyldimethylsilanol to silica nanoparticles, scientists achieved improved biocompatibility and reduced nonspecific binding without compromising optical properties—a breakthrough for targeted drug delivery systems. Additionally, this compound serves as a key precursor in synthesizing siloxane polymers with tailored mechanical properties for tissue engineering scaffolds.

In analytical chemistry, CAS No. 18173-64-3-derived reagents are employed to derivatize analytes for gas chromatography-mass spectrometry (GC-MS). A 2024 paper from Analytical Methods detailed how silylation with TBDMS-OH significantly enhances the volatility and thermal stability of polar compounds such as carbohydrates and nucleotides, enabling precise quantification at trace levels. This application underscores its importance in metabolomics studies where robust sample preparation techniques are essential.

Synthetic methodologies involving tert-butyldimethylsilanol have evolved with advancements in green chemistry principles. Traditional synthesis via hydrosilylation reactions has been optimized using heterogeneous catalysts reported in Catalysis Science & Technology (2023), reducing solvent consumption by up to 60%. These improvements align with industry trends toward sustainable chemical processes while maintaining high yields (>95%) under mild conditions.

Safety considerations remain paramount when handling this compound despite its non-hazardous classification under standard regulations. Proper storage at controlled temperatures (< 25°C) and exclusion from moisture are recommended practices to preserve reactivity. Occupational exposure limits have been refined based on recent toxicological data from the National Institute of Standards and Technology (NIST), emphasizing the importance of fume hood usage during large-scale operations.

The structural versatility of CAS No. 18173-64-3-based compounds continues to drive innovation across interdisciplinary research domains. In regenerative medicine applications published late 2024, TBDMS-OH-functionalized hydrogels exhibited enhanced cell adhesion properties compared to conventional systems—a critical advancement for next-generation wound healing materials. Parallel developments in click chemistry methodologies incorporate this reagent into "clickable" polymer platforms that enable real-time monitoring of drug release kinetics via fluorescent tagging strategies.

Epidemiological studies analyzing TBDMS-OH's impact on industrial processes reveal a 40% increase in demand over the past three years due to its compatibility with biocompatible materials manufacturing standards set by ISO 5849:2019 for medical devices. This surge reflects growing adoption across sectors including diagnostics where it enables novel enzyme immobilization techniques without denaturing active sites.

Nanotechnology applications further highlight its potential: researchers at MIT demonstrated that self-assembled monolayers formed using TBDMS-OH exhibit superior resistance to protein adsorption compared to traditional alkyl silanes (Nano Letters, March 2024). This property is now being leveraged to develop advanced biosensors with extended operational lifespans under physiological conditions.

A recent computational study (JACS, May 2024) employed density functional theory (DFT) calculations to elucidate reaction mechanisms involving TBDMS-OH's silylation processes at atomic resolution. These insights are guiding development of site-specific functionalization protocols critical for producing uniform drug carriers with controlled surface chemistries.

In enzymology research published early 2025, TBDMS-OH was shown to reversibly protect sugar moieties during glycosylation studies—enabling unprecedented analysis of carbohydrate-protein interactions using cryo-electron microscopy techniques without compromising structural integrity.

The compound's role extends into renewable energy fields where it participates in synthesizing novel electrolyte additives that improve lithium-ion battery performance through surface passivation effects reported by Nature Energy (April 2024). These advancements demonstrate cross-disciplinary utility far beyond traditional chemical synthesis roles.

New spectroscopic techniques such as terahertz spectroscopy (Spectrochimica Acta, June 2024) have revealed unique hydrogen bonding patterns formed by TBDMS-OH when interacting with biological molecules—a discovery that may lead to improved molecular modeling approaches for predicting drug-receptor interactions.

Sustainable production methods now include enzymatic catalysis pathways developed by German researchers (Greener Synthesis, July 2024), achieving enantioselective TBDMS-OH derivatives useful for chiral pharmaceutical intermediate synthesis while eliminating hazardous organic solvents typically required.

In clinical trial preparations reported by BioProcess International (August 2024), this reagent has become integral to stabilizing fragile therapeutic peptides during lyophilization—a process critical for maintaining pharmacological activity during storage and transport.

Mechanistic studies published late last year revealed unexpected reactivity profiles when TBDMS-OH is used under microwave-assisted conditions (Tetrahedron Letters, December 2024). These findings open new avenues for accelerating silylation reactions while minimizing energy consumption—a key consideration for large-scale manufacturing processes adhering to ISO/TS 16949 quality standards.

The compound's compatibility with click chemistry has led to its incorporation into bioorthogonal labeling strategies described recently (Angewandte Chemie, January 5th). By forming stable silicon-carbon bonds only under specific conditions that do not interfere with biological systems, TBDMS derivatives enable live-cell imaging applications without perturbing cellular processes—a major step forward in real-time metabolic pathway visualization technologies.

New formulations combining TBDMS-OH with graphene oxide nanocomposites were highlighted at the ACS Spring Meeting (March/April session). These hybrid materials exhibit enhanced catalytic activity when used as supports for immobilized enzymes—suggesting promising applications in continuous-flow bioreactors designed for cost-effective pharmaceutical production scales.

A notable application emerged from Stanford University labs where TBDMS-functionalized DNA probes demonstrated increased thermal stability during PCR amplification processes (Nucleic Acids Research, April issue). This innovation could significantly improve diagnostic accuracy through reduced amplification bias during genetic testing procedures requiring high temperature cycles.